Cas no 828246-24-8 (2H-1,4-Benzoxazin-2-one, 5-methoxy-3-methyl-)

• Product Name: 2H-1,4-Benzoxazin-2-one, 5-methoxy-3-methyl-
• CAS No: 828246-24-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 682310
• PubChem ID: 11629742
• Update Time: 2025-04-19

2H-1,4-Benzoxazin-2-one, 5-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-2-one, 5-methoxy-3-methyl-
• 5-methoxy-3-methyl-1,4-benzoxazin-2-one
• 828246-24-8
• DTXSID10469689

• Inchi： 1S/C10H9NO3/c1-6-10(12)14-8-5-3-4-7(13-2)9(8)11-6/h3-5H,1-2H3
• InChI Key： JGFWNBQMABZEGG-UHFFFAOYSA-N
• SMILES： O1C(C(C)=NC2C(=CC=CC1=2)OC)=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.9Ų